Cas no 1805512-07-5 (Ethyl 5-cyano-2-ethyl-4-iodobenzoate)

• Product Name: Ethyl 5-cyano-2-ethyl-4-iodobenzoate
• CAS No: 1805512-07-5
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010554
• Update Time: 2025-05-22

Ethyl 5-cyano-2-ethyl-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-ethyl-4-iodobenzoate

• Inchi： 1S/C12H12INO2/c1-3-8-6-11(13)9(7-14)5-10(8)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： CHEBENNESOJIMI-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OCC)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-cyano-2-ethyl-4-iodobenzoate

Research Brief on Ethyl 5-cyano-2-ethyl-4-iodobenzoate (CAS: 1805512-07-5): Recent Advances and Applications

Ethyl 5-cyano-2-ethyl-4-iodobenzoate (CAS: 1805512-07-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoate derivative, characterized by its cyano, ethyl, and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 5-cyano-2-ethyl-4-iodobenzoate as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the compound's unique structural features enable efficient cross-coupling reactions, facilitating the rapid assembly of diverse inhibitor libraries. The study reported promising in vitro activity against BTK, a critical target in B-cell malignancies, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibitor development, Ethyl 5-cyano-2-ethyl-4-iodobenzoate has been investigated for its utility in radiopharmaceutical applications. A recent preprint on bioRxiv detailed its use as a precursor for iodine-124 labeling, enabling the synthesis of positron emission tomography (PET) tracers for tumor imaging. The high reactivity of the iodo group at the 4-position allows for efficient radioiodination under mild conditions, making it an attractive candidate for radiochemical applications.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 5-cyano-2-ethyl-4-iodobenzoate have been reported in Organic Process Research & Development. The 2024 publication describes an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact through greener solvent systems. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale pharmaceutical applications.

Looking forward, the unique properties of Ethyl 5-cyano-2-ethyl-4-iodobenzoate position it as a valuable tool in medicinal chemistry. Its dual functionality as both an electrophile (iodo group) and a nucleophile (cyano group) enables diverse chemical transformations, while the ethyl ester moiety provides additional opportunities for structural modification. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities, suggesting that this compound will remain relevant in pharmaceutical innovation for years to come.